- Preparation of salts and solvates of N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methylmethanesulfonamide for the treatment of abnormal cell growth., World Intellectual Property Organization, , ,
Cas no 98-11-3 (Phenylsulfonic Acid)
Phenylsulfonic acid is a strong organic acid characterized by the presence of a sulfonic acid group (–SO₃H) attached to a phenyl ring. It is widely utilized as a catalyst, intermediate, or surfactant in organic synthesis, industrial processes, and specialty chemical applications. The compound exhibits high acidity, solubility in water and polar solvents, and thermal stability, making it suitable for acid-catalyzed reactions, esterifications, and polymerizations. Its aromatic structure allows for further functionalization, enabling tailored modifications in synthetic pathways. Phenylsulfonic acid is also employed in electroplating, dye production, and as a corrosion inhibitor. Proper handling is essential due to its corrosive nature.
Phenylsulfonic Acid structure
Product Name:Phenylsulfonic Acid
CAS No:98-11-3
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD00011689
CID:34938
PubChem ID:7371
Update Time:2026-05-14
Phenylsulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid
- BL70
- 17-120a
- acidebenzenesulfonique
- benzenemonosulfonicacid
- Besylic acid
- Kyselina benzensulfonova
- BENZENE SULFONIC ACID TECHNICAL GRADE
- BENZOLSULFONSAEURE
- Benzenesulfonic Acid Anhydrous
- Phenylsulfonic acid
- BSA
- Benzenesulfonic acid (surfactant)
- Benzenesulphonic acid
- Benzensulfonic acid
- Benzenemonosulfonic acid
- Benzenesulfonic acid 70%
- Benzene sulphonic acid
- Benzene sulfonic acid
- Kyselina benzensulfonova [Czech]
- SRSXLGNVWSONIS-UHFFFAOYSA-N
- 685928Z18A
- DSSTox_CID_4568
- DSSTox_RID_77453
- DSSTox_GSID_24568
- Benzenesulfonic acid, 90%, technical
- Blu-gard snitizing t
- Benzenesulfonic acid,95%
- Phenylsulfonic Acid
-
- MDL： MFCD00011689
- Inchi： 1S/C6H6O3S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H,7,8,9)
- InChI Key： SRSXLGNVWSONIS-UHFFFAOYSA-N
- SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)O[H]
- BRN： 0742513
Computed Properties
- Exact Mass: 158.00400
- Monoisotopic Mass: 158.003765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- Surface Charge: 0
- XLogP3: 0
- Topological Polar Surface Area: 62.8
Experimental Properties
- Color/Form: Colorless needle or sheet crystals
- Density: 1.32
- Melting Point: 58.0 to 64.0 deg-C
- Boiling Point: 137℃
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: 1.5151 (estimate)
- PH: 2 (H2O, 20℃)(saturated solution)
- Solubility: H2O: soluble0.1g/10 mL, clear, colorless
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, many organic compounds.
- PSA: 62.75000
- LogP: 2.01410
- Merck: 1070
- Sensitiveness: Hygroscopic
- pka: 0.7(at 25℃)
- FEMA: 2493
- Solubility: Soluble in water, soluble in ethanol, slightly soluble in benzene, insoluble in ether and carbon disulfide
- Vapor Pressure: No date available
Phenylsulfonic Acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2583 8/PG 2
- WGK Germany：1
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
- RTECS：DB4200000
-
Hazardous Material Identification：
- Packing Group：III
- Risk Phrases：R22; R34
- HazardClass：8
- TSCA：Yes
- PackingGroup：III
- Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
Phenylsulfonic Acid Customs Data
- HS CODE：29041000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Phenylsulfonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80122-5mg |
Benzenesulfonic acid |
98-11-3 | 98.0% | 5mg |
¥50 | 2021-05-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19077-250ml |
Benzenesulfonic acid, tech. ca 75% w/w aq. soln. |
98-11-3 | tech. ca 75% | 250ml |
￥348.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19077-5000ml |
Benzenesulfonic acid, tech. ca 75% w/w aq. soln. |
98-11-3 | tech. ca 75% | 5l |
￥2510.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19077-1000ml |
Benzenesulfonic acid, tech. ca 75% w/w aq. soln. |
98-11-3 | tech. ca 75% | 1000ml |
￥676.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A16148-500g |
Benzenesulfonic acid, 94% |
98-11-3 | 94% | 500g |
￥355.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A16148-2500g |
Benzenesulfonic acid, 94% |
98-11-3 | 94% | 2500g |
￥2279.00 | 2023-03-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B104130-100g |
Phenylsulfonic Acid |
98-11-3 | 98%, | 100g |
¥453.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B104130-25g |
Phenylsulfonic Acid |
98-11-3 | 98%, | 25g |
¥144.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B104130-5g |
Phenylsulfonic Acid |
98-11-3 | 98%, | 5g |
¥41.90 | 2023-09-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020005-2.5kg |
Phenylsulfonic Acid |
98-11-3 | 90% | 2.5kg |
￥557 | 2024-07-19 |
Phenylsulfonic Acid Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Ethanol ; 1.5 h, rt → 60 °C; 9 h, 60 °C; 60 °C → 41 °C
Reference
- Catalytic Enantioselective Hydrogenation of N-Alkoxycarbonyl Hydrazones: A Practical Synthesis of Chiral Hydrazines, Organic Letters, 2010, 12(2), 276-279
Production Method 3
Reaction Conditions
1.1 Reagents: N-Methyl-2-pyrrolidone , Oxygen Solvents: 1,2-Dichloroethane ; 1.5 h, 80 °C
Reference
- NMP-mediated chlorination of aliphatic alcohols with aryl sulfonyl chloride for the synthesis of alkyl chlorides, Synthetic Communications, 2018, 48(21), 2793-2800
Phenylsulfonic Acid Raw materials
- 3-Bromobenzyl alcohol
- Phenylsulfonic Acid
- Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester
Phenylsulfonic Acid Preparation Products
Phenylsulfonic Acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:98-11-3)Benzenesulfonic acid
Order Number:sfd10421
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:98-11-3)Benzenesulfonic acid
Order Number:LE5014
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Phenylsulfonic Acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
98-11-3 (Phenylsulfonic Acid) Related Products
- 26158-00-9(Benzenesulfonic acid monohydrate)
- 3198-32-1(Benzenesulfonic acid,ion(1-))
- 39819-65-3(Nickel(II) Benzenesulfonate)
- 515-42-4(Sodium benzenesulfonate)
- 19402-64-3(Ammonium Benzenesulfonate)
- 31984-70-0(Benzenesulfonic acid,4-mercapto-, sodium salt (1:1))
- 1300-35-2(Benzenesulfonic acid,hydroxy-, aluminum salt (3:1))
- 31375-02-7(benzene-1,4-disulfonic acid)
- 22713-46-8(1,3-Benzenedisulfonicacid, ion(2-))
- 515-72-0(Benzenesulfonic acid,barium salt (2:1))
